Cas no 1009495-82-2 (4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate)

• Product Name: 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate
• CAS No: 1009495-82-2
• MF: C₂₀H₂₁NO₅S
• MW: 387.449444532394
• CID: 5549686
• PubChem ID: 1178533
• Update Time: 2025-06-13

4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate Chemical and Physical Properties

Names and Identifiers

• F3103-0014
• 1009495-82-2
• VU0509261-1
• 4-cyclohexylphenyl 2-((2-nitrophenyl)sulfinyl)acetate
• (4-cyclohexylphenyl) 2-(2-nitrophenyl)sulfinylacetate
• AKOS002322364
• 4-CYCLOHEXYLPHENYL 2-(2-NITROBENZENESULFINYL)ACETATE
• 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate

• Inchi： 1S/C20H21NO5S/c22-20(14-27(25)19-9-5-4-8-18(19)21(23)24)26-17-12-10-16(11-13-17)15-6-2-1-3-7-15/h4-5,8-13,15H,1-3,6-7,14H2
• InChI Key： RHBNTRHNYJDTCK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(CC(=O)OC1C=CC(=CC=1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 387.11404394g/mol
• Monoisotopic Mass: 387.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 108Ų

Additional information on 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate

Comprehensive Overview of 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate (CAS No. 1009495-82-2)

4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate (CAS No. 1009495-82-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique sulfinyl and nitrobenzene functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and functional diversity.

The molecular structure of 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate combines a cyclohexylphenyl moiety with a 2-nitrobenzenesulfinyl acetate group, creating a hybrid framework that is both stable and reactive. This balance is crucial for its applications in pharmaceutical intermediates and advanced material synthesis. Recent studies highlight its role in the development of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most discussed topics in the scientific community is the green chemistry approach to synthesizing such compounds. 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate can be synthesized using environmentally friendly catalysts, reducing the need for hazardous reagents. This aligns with the growing demand for sustainable chemical processes, a trend frequently searched by users in academic and industrial forums. The compound’s potential for low-toxicity applications further enhances its appeal.

In the context of drug discovery, this compound’s nitrobenzenesulfinyl group is of particular interest. It serves as a key pharmacophore in the development of anti-inflammatory and antioxidant agents. Researchers are investigating its mechanism of action, focusing on its ability to interact with biological targets such as ROS-scavenging enzymes. These properties make it a candidate for addressing oxidative stress-related diseases, a hot topic in biomedical research.

From a material science perspective, 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate is being explored for its potential in polymer modification and surface coating technologies. Its sulfinyl group can act as a cross-linking agent, improving the mechanical and thermal properties of polymers. This application is particularly relevant to industries seeking high-performance materials for automotive and aerospace sectors, topics frequently queried in search engines.

The compound’s CAS No. 1009495-82-2 is often searched alongside terms like synthetic routes, spectroscopic data, and safety profiles. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stability. These methodologies are critical for ensuring its suitability in high-precision applications, a concern for quality-conscious users.

Another trending topic is the computational modeling of 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate. Advanced molecular docking and DFT calculations are being used to predict its interactions with biological and synthetic matrices. Such studies are highly searched by computational chemists and material scientists aiming to optimize its performance in target applications.

In summary, 4-cyclohexylphenyl 2-(2-nitrobenzenesulfinyl)acetate (CAS No. 1009495-82-2) represents a multifaceted compound with broad applicability. Its relevance to green chemistry, drug development, and material innovation positions it as a compound of enduring interest. As research progresses, its potential to address contemporary challenges in science and industry continues to expand.